Cas no 127949-06-8 (1-tert-Butyl-1H-pyrazole-4-carbaldehyde)

1-tert-Butyl-1H-pyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis, renowned for its high purity and stability. Its unique pyrazole ring structure offers enhanced reactivity, facilitating the construction of complex organic molecules. The 1-tert-butyl group provides additional stability, making it suitable for sensitive reactions. This compound is ideal for researchers seeking to develop novel pharmacophores and advanced organic compounds.

1-tert-Butyl-1H-pyrazole-4-carbaldehyde structure

127949-06-8 structure

Product Name:1-tert-Butyl-1H-pyrazole-4-carbaldehyde

CAS No:127949-06-8

MF:C₈H₁₂N₂O

MW:152.193681716919

MDL:MFCD09939615

CID:822810

PubChem ID:14510324

Update Time:2025-07-28

1-tert-Butyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-1H-pyrazole-4-carbaldehyde
- 1-tert-butyl-1H-pyrazole-4-carbaldehyde
- 1-tert-butylpyrazole-4-carbaldehyde
- DTXSID20561128
- EN300-42370
- 127949-06-8
- MFCD09939615
- STL588890
- 1-t-butyl-4-formylpyrazole
- Z317041788
- CS-0197798
- CFA94906
- BS-20570
- 1H-Pyrazole-4-carboxaldehyde, 1-(1,1-dimethylethyl)-
- SCHEMBL9217673
- AKOS000185158
- AB55244
- DA-16758
- 1-tert-Butyl-1H-pyrazole-4-carbaldehyde
- MDL： MFCD09939615
- Inchi： 1S/C8H12N2O/c1-8(2,3)10-5-7(6-11)4-9-10/h4-6H,1-3H3
- InChI Key： KXRJDLZPCNTHJN-UHFFFAOYSA-N
- SMILES： O=CC1C=NN(C=1)C(C)(C)C

Computed Properties

Exact Mass: 152.094963011g/mol
Monoisotopic Mass: 152.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 34.9Å²

1-tert-Butyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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abcr	AB445063-5 g	1-Tert-butyl-1H-pyrazole-4-carbaldehyde; min. 95%	127949-06-8		5g	€240.00	2022-03-24
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